Cas no 15777-02-3 (1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine)

• Product Name: 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine
• CAS No: 15777-02-3
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 228412
• PubChem ID: 177684
• Update Time: 2025-05-24

1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine
• 1,5,6-trimethylbenzimidazol-2-amine
• 1H-Benzimidazol-2-amine,1,5,6-trimethyl-
• 1,5,6-trimethyl-1H-benzoimidazol-2-ylamine
• 1,5,6-Trimethyl-2-amino-benzimidazol
• 2-Amino-1.5.6-trimethyl-benzimidazol
• AKOS006277846
• 1,5,6-trimethyl-1H-1,3-benzodiazol-2-amine
• 1H-Benzimidazol-2-amine,1,5,6-trimethyl-(9CI)
• 15777-02-3
• DTXSID00166312
• 1,5,6-trimethyl-2-aminobenzimidazole

• Inchi： 1S/C10H13N3/c1-6-4-8-9(5-7(6)2)13(3)10(11)12-8/h4-5H,1-3H3,(H2,11,12)
• InChI Key： ZCVNFMSBCOIFOK-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 175.11100
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 367°Cat760mmHg
• Flash Point: 175.7°C
• Refractive Index: 1.628
• PSA: 43.84000
• LogP: 2.35350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine

Introduction to 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine (CAS No. 15777-02-3)

The compound 1,5,6-trimethyl-1H-benzo[d]imidazol-2-amine (CAS No. 15777-02-3) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds widely studied for their biological and chemical properties. The benzo[d]imidazole core of this molecule provides a rigid framework that can be further modified to explore its potential in various fields.

Recent studies have highlighted the importance of benzo[d]imidazole derivatives in drug discovery and material science. The trimethyl substitution at positions 1, 5, and 6 of the imidazole ring introduces steric effects and electronic modifications that can influence the molecule's reactivity and bioavailability. These properties make 1,5,6-trimethyl-1H-benzo[d]imidazol-2-amine a promising candidate for applications in medicinal chemistry and catalysis.

One of the most significant advancements in the study of this compound involves its role in antimicrobial agents. Researchers have found that certain derivatives of benzo[d]imidazolamine exhibit potent activity against a range of pathogens, including bacteria and fungi. The trimethyl groups in this compound contribute to its lipophilicity, enhancing its ability to penetrate microbial membranes and disrupt their functions.

In addition to its biological applications, 1H-benzo[d]imidazolamine derivatives have shown potential in the field of catalysis. The nitrogen atoms in the imidazole ring can act as Lewis bases or acids, making these compounds suitable for catalyzing various organic reactions. Recent experiments have demonstrated that trimethyl-substituted benzo[d]imidazoles can efficiently catalyze enantioselective reactions, opening new avenues for asymmetric synthesis.

The synthesis of 1,5,6-trimethyl-1H-benzo[d]imidazol-2-amine involves a multi-step process that typically starts with the preparation of the imidazole core followed by alkylation or methylation steps. The optimization of these reactions has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process.

Another area where this compound has garnered attention is in the development of anticancer agents. Preclinical studies suggest that certain derivatives of benzo[d]imidazolamines can induce apoptosis in cancer cells by targeting specific signaling pathways. The trimethyl substitution pattern in this compound may play a crucial role in modulating its pharmacokinetic properties, making it a viable candidate for further exploration in oncology research.

The environmental impact of synthesizing and using 1H-benzo[d]imidazolamines has also been a topic of interest. Researchers are investigating methods to minimize waste generation and improve sustainability in the production process. Green chemistry principles are being integrated into synthetic protocols to ensure that the synthesis of trimethyl benzo[d]imidazoles aligns with eco-friendly practices.

In conclusion, 1,5,6-trimethyl-1H-benzo[d]imidazol-2-amine (CAS No. 15777-02-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.